4-Thiazolidinecarboxylic acid, 2-(2-hydroxyphenyl)-3-(3-mercapto-1-oxopropyl)-

• CAS No.: 72679-47-1
• Product Name: 4-Thiazolidinecarboxylic acid, 2-(2-hydroxyphenyl)-3-(3-mercapto-1-oxopropyl)-
• Molecular Formula: C13H15NO4S2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 2-(2-hydroxyphenyl)-3-(3-sulfanylpropanoyl)-1,3-thiazolidine-4-carboxylic acid
• Standard InChI: InChI=1S/C13H15NO4S2/c15-10-4-2-1-3-8(10)12-14(11(16)5-6-19)9(7-20-12)13(17)18/h1-4,9,12,15,19H,5-7H2,(H,17,18)
• Standard InChIKey: BSHDUMDXSRLRBI-UHFFFAOYSA-N
• SMILES: C1C(N(C(S1)C2=CC=CC=C2O)C(=O)CCS)C(=O)O
• Canonical SMILES: C1C(N(C(S1)C2=CC=CC=C2O)C(=O)CCS)C(=O)O
• Appearance: Solid powder
• Description: Rentiapril is an angiotensin converting enzyme (ACE) inhibitor with antihypertensive activity.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2-(2'-hydroxyphenyl)-3-(3-mercaptopropanoyl)-4-thiazolidine carboxylic acid; rentiapril; rentiapril, (2R-cis)-isomer; SA 446; SA-446
• Reference: 1: Takase K, Ikuse T, Aono H, Okahara A. Toxicity study of the angiotensin converting enzyme inhibitor rentiapril in rats. Arzneimittelforschung. 1995 Jan;45(1):15-8. PubMed PMID: 7893262.; 2: Ideishi M, Sasaguri M, Ikeda M, Arakawa K. Effects of the angiotensin converting enzyme inhibitors captopril, rentiapril, and alacepril in patients with essential and renovascular hypertension. Clin Ther. 1989 Jul-Aug;11(4):441-51. PubMed PMID: 2550133.; 3: Cozens DD, Barton SJ, Clark R, Hughes EW, Offer JM, Yamamoto Y. Reproductive toxicity studies of rentiapril. Arzneimittelforschung. 1987 Feb;37(2):164-9. PubMed PMID: 3034299.; 4: Yamauchi H, Nishimura K, Nakata K, Suda H, Iso T, Shimizu M, Hiramatsu Y. General pharmacological properties of the potent angiotensin converting enzyme inhibitor rentiapril. Arzneimittelforschung. 1987 Feb;37(2):157-64. PubMed PMID: 3034298.; 5: Takata Y, Di Nicolantonio R, Mendelsohn FA, Hutchinson JS, Doyle AE. A comparison of the activity of the angiotensin converting enzyme inhibitors SQ 14 225, SA 446, and MK 421. Clin Exp Pharmacol Physiol. 1983 Mar-Apr;10(2):131-45. PubMed PMID: 6307563.; 6: Kuno N, Mizutani S, Ohno Y, Goto K, Itakura A, Kondo I, Kurauchi O, Kikkawa F, Tomoda Y. Possible involvement of placental proteases in bradykinin (BK) degradation. Reprod Fertil Dev. 1997;9(6):633-9. PubMed PMID: 9551668.; 7: Hooper NM, Hryszko J, Oppong SY, Turner AJ. Inhibition by converting enzyme inhibitors of pig kidney aminopeptidase P. Hypertension. 1992 Mar;19(3):281-5. PubMed PMID: 1312513.; 8: Shimada K, Tanaka M, Nambara T, Imai Y. Determination of a new antihypertensive agent (2R,4R)-2-(2-hydroxyphenyl)-3-(3-mercaptopropionyl)-4- thiazolidinecarboxylic acid in blood by high-performance liquid chromatography with electrochemical detection. J Pharm Sci. 1984 Jan;73(1):119-21. PubMed PMID: 6694067.; 9: Mizuno K, Nakamaru M, Higashimori K, Inagami T. Local generation and release of angiotensin II in peripheral vascular tissue. Hypertension. 1988 Mar;11(3):223-9. PubMed PMID: 3280482.; 10: Nishimura K, Miyazaki M, Okunishi H, Toda N. Hypotensive effect of SA446, an angiotensin converting enzyme inhibitor, in 2-kidney, 1-clip renal hypertensive and normotensive dogs. Jpn J Pharmacol. 1987 Apr;43(4):379-87. PubMed PMID: 3039218.; 11: Okunishi H, Miyazaki M, Toda N. Evidence for a putatively new angiotensin II-generating enzyme in the vascular wall. J Hypertens. 1984 Jun;2(3):277-84. PubMed PMID: 6099388.; 12: Dinicolantonio R, Mendelsohn FA, Takata Y, Hutchinson JS, Doyle AE. Mechanisms of converting enzyme inhibition: studies in experimental animals. Neth J Med. 1984;27(4):153-60. PubMed PMID: 6330589.; 13: Miyazaki M, Okunishi H, Okamura T, Toda N. Elevated vascular angiotensin converting enzyme in chronic two-kidney, one clip hypertension in the dog. J Hypertens. 1987 Apr;5(2):155-60. PubMed PMID: 3038993.; 14: Mendelsohn FA, Csicsmann J, Hutchinson JS. Complex competitive and non-competitive inhibition of rat lung angiotensin-converting enzyme by inhibitors containing thiol groups: captopril and SA 446. Clin Sci (Lond). 1981 Dec;61 Suppl 7:277s-280s. PubMed PMID: 6172236.; 15: Iwatani T, Naitoh M, Takashina H, Nagamori S, Itoh Y, Iwao J. Determination of SA-446 in human whole blood and urine by electron capture-gas liquid chromatography. Chem Pharm Bull (Tokyo). 1982 Jun;30(6):2087-93. PubMed PMID: 6290091.; 16: Abe K, Tajima J, Omata K, Tanno M, Tsunoda K, Kudo K, Onoda Y, Kohzuki M, Sasaki S, Takeuchi K, et al. Effects of three different kininase II inhibitors on blood pressure and renal vasoactive substances in essential hypertensives. Adv Exp Med Biol. 1986;198 Pt B:269-77. PubMed PMID: 3028076.; 17: Hooper NM, Hesp RJ, Tieku S. Metabolism of aspartame by human and pig intestinal microvillar peptidases. Biochem J. 1994 Mar 15;298 Pt 3:635-9. PubMed PMID: 8141778; PubMed Central PMCID: PMC1137907.; 18: Sugawara M, Hashimoto A, Toda T, Takahashi M, Kobayashi M, Iseki K, Miyazaki K. Changes in the permeation rate of organic anions through the intestinal brush-border membrane with membrane surface potential. Biochim Biophys Acta. 1994 Feb 23;1190(1):85-90. PubMed PMID: 8110822.; 19: Kondo K, Kida O, Kodama K, Higa T, Someya N, Morotomi Y, Tanaka K. Comparison of the acute effects of three structurally different converting enzyme inhibitors (captopril, SA-446 and MK-421) on blood pressure, the renin-angiotensin system and the kallikrein-kinin system. Nihon Jinzo Gakkai Shi. 1985 Mar;27(3):337-42. PubMed PMID: 2991635.; 20: Saruta T, Suzuki H, Okuno T, Kondo K. Effects of angiotensin-converting enzyme inhibitors on the vascular response to norepinephrine. Am J Cardiol. 1982 Apr 21;49(6):1535-6. PubMed PMID: 6176110.
• PubChem Compound: 122113
• Last Modified: Nov 11 2021